Cas no 1021211-24-4 (8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021211-24-4
• MF: C₂₂H₂₁F₂N₃O₃
• MW: 413.41725230217
• CID: 6528410
• PubChem ID: 27505129
• Update Time: 2025-09-27

8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(2,6-difluorobenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021211-24-4
• AKOS024493442
• F5047-0205

• Inchi： 1S/C22H21F2N3O3/c1-14-5-7-15(8-6-14)13-27-20(29)22(25-21(27)30)9-11-26(12-10-22)19(28)18-16(23)3-2-4-17(18)24/h2-8H,9-13H2,1H3,(H,25,30)
• InChI Key： HEFCUCFBUFYAJF-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1CCC2(C(N(CC3C=CC(C)=CC=3)C(N2)=O)=O)CC1)=O)F

Computed Properties

• Exact Mass: 413.15509786g/mol
• Monoisotopic Mass: 413.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021211-24-4, specifically 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its spirocyclic framework and diverse functional groups, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's appeal lies its unique architecture, which combines a triazaspiro[4.5]decane core with substituents that enhance its biological activity. The 2,6-difluorobenzoyl moiety and the (4-methylphenyl)methyl group are particularly noteworthy, as they contribute to the molecule's binding affinity and selectivity towards target enzymes and receptors. Such features are critical in the development of novel therapeutics that aim to modulate biological pathways with high precision.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with greater accuracy. Studies indicate that the triazaspiro[4.5]decane scaffold interacts favorably with specific pockets on protein targets, potentially leading to the development of inhibitors for diseases such as cancer and neurodegenerative disorders. The presence of fluorine atoms further enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further exploration.

In the realm of drug discovery, the synthesis of 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione has been approached through multi-step organic transformations that showcase the ingenuity of synthetic chemists. The introduction of fluorinated aromatic rings and spirocyclic structures demands meticulous control over reaction conditions to ensure high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing these complex frameworks efficiently.

The biological evaluation of this compound has revealed promising activities in preclinical studies. For instance, preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and cell proliferation. These findings align with the broader trend in drug development towards targeting multifunctional proteins that play pivotal roles in disease pathogenesis. The (4-methylphenyl)methyl group, in particular, has been identified as a key pharmacophore that contributes to its binding affinity.

Moreover, the structural versatility of 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione allows for derivative synthesis, enabling researchers to fine-tune its properties for specific therapeutic applications. By modifying substituents or exploring different spirocyclic analogs, scientists can uncover novel compounds with enhanced efficacy or reduced side effects. This adaptability underscores the importance of this scaffold in medicinal chemistry innovation.

The role of fluorine atoms in this molecule cannot be overstated. Fluorinated compounds are renowned for their improved pharmacokinetic profiles due to their resistance to metabolic degradation. In 8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione, fluorine atoms at the 2 and 6 positions of the benzoyl group contribute to its stability and lipophilicity, which are critical factors for drug absorption and distribution within the body.

Recent research has also highlighted the potential of spirocyclic structures in drug design. Spiro compounds often exhibit unique conformational rigidity that can improve binding affinity and selectivity compared to their acyclic counterparts. The triazaspiro[4.5]decane core in this compound provides a stable framework that can be fine-tuned through strategic functionalization to achieve desired biological effects.

In conclusion,8-(2,6-difluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS no 1021211-24-4) stands as a testament to the power of modern chemical biology in designing molecules with therapeutic potential. Its complex structure and diverse functional groups make it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications for this compound, its significance is likely to grow alongside advancements in synthetic methodologies and computational biology.